Cas no 2246605-51-4 (1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea)

• Product Name: 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
• CAS No: 2246605-51-4
• MF: C₁₆H₂₄BClN₂O₃
• MW: 338.637363433838
• MDL: MFCD32661433
• CID: 4786651
• PubChem ID: 145884612
• Update Time: 2025-05-20

1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
• 1-(2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-isopropylurea
• 2246605-51-4
• 1-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-propan-2-ylurea
• AS-76397
• D93740
• 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea

• MDL： MFCD32661433
• Inchi： 1S/C16H24BClN2O3/c1-10(2)19-14(21)20-13-9-11(7-8-12(13)18)17-22-15(3,4)16(5,6)23-17/h7-10H,1-6H3,(H2,19,20,21)
• InChI Key： BBRLITHOACVPCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1NC(NC(C)C)=O

Computed Properties

• Exact Mass: 338.1568505g/mol
• Monoisotopic Mass: 338.1568505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Additional information on 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea

Professional Introduction to Compound with CAS No. 2246605-51-4 and Product Name: 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea

The compound with the CAS number 2246605-51-4 and the product name 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chloro-substituted phenyl ring and a tetramethylborate group makes it a versatile intermediate for various synthetic transformations, particularly in cross-coupling reactions. These attributes have positioned the compound as a valuable asset in the synthesis of complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of boronic acid derivatives due to their role in facilitating Suzuki-Miyaura cross-coupling reactions. The tetramethylborate moiety in this compound enhances its stability and reactivity, making it an ideal candidate for such transformations. This feature is particularly relevant in the context of modern drug discovery, where efficient and scalable synthetic pathways are paramount. The chloro-substituent on the phenyl ring further contributes to the compound's utility by allowing for additional functionalization through nucleophilic aromatic substitution or metal-catalyzed reactions.

The urea moiety at the C3 position introduces another layer of reactivity, enabling interactions with biological targets through hydrogen bonding. This aspect is particularly intriguing in the context of medicinal chemistry, where urea-based scaffolds have been extensively explored for their ability to modulate enzyme activity and receptor binding. The combination of these structural elements—chloro-substituted phenyl, tetramethylborate group, and urea moiety—makes this compound a multifaceted tool for researchers aiming to develop novel therapeutic agents.

Recent studies have highlighted the importance of boronic acid derivatives in the development of targeted therapies. For instance, compounds containing tetramethylborate groups have been investigated for their potential in photodynamic therapy and as probes for imaging applications. The 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea structure aligns well with these trends, offering a platform for further derivatization to achieve specific biological activities. The propan-2-yl group at the C3 position also adds flexibility to the molecule, allowing for modifications that could enhance solubility or bioavailability.

The synthesis of this compound involves several key steps that showcase modern organic chemistry techniques. The introduction of the tetramethylborate group requires careful handling to ensure regioselectivity and high yield. Advanced catalytic systems have been employed to facilitate these transformations, reflecting the ongoing innovation in synthetic methodologies. The subsequent functionalization at the chloro-substituted phenyl ring further demonstrates the compound's adaptability in multi-step syntheses.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound may exhibit promising properties as kinase inhibitors or modulators of other therapeutic targets. The urea moiety, in particular, has been shown to interact with key residues in protein active sites, making it a valuable component in drug design. While comprehensive pharmacological studies are still under way, these early findings underscore the potential of this scaffold as a lead compound for further development.

The pharmaceutical industry's emphasis on precision medicine has driven the demand for specialized intermediates like this one. By leveraging advanced synthetic strategies and understanding molecular interactions at a detailed level, researchers can fine-tune properties such as potency and selectivity. The 1-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea structure exemplifies how structural diversity can be harnessed to address complex therapeutic challenges.

Looking ahead, the continued exploration of boronic acid derivatives is expected to yield new insights into their applications beyond traditional cross-coupling reactions. Innovations in catalysis and synthetic chemistry will likely expand the utility of compounds like this one, opening doors to novel drug candidates with improved pharmacokinetic profiles. As research progresses, collaborations between chemists and biologists will be essential to translate these advancements into tangible therapeutic benefits.